![molecular formula C21H17N5OS B7434550 2-benzyl-N-[4-(pyrimidin-2-ylamino)phenyl]-1,3-thiazole-4-carboxamide](/img/structure/B7434550.png)
2-benzyl-N-[4-(pyrimidin-2-ylamino)phenyl]-1,3-thiazole-4-carboxamide
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Overview
Description
2-benzyl-N-[4-(pyrimidin-2-ylamino)phenyl]-1,3-thiazole-4-carboxamide is a synthetic compound that belongs to the class of thiazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biological research.
Mechanism of Action
The mechanism of action of 2-benzyl-N-[4-(pyrimidin-2-ylamino)phenyl]-1,3-thiazole-4-carboxamide is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inhibiting the activity of certain enzymes involved in the cell cycle, such as cyclin-dependent kinases (CDKs). It has also been reported to induce apoptosis by activating the caspase cascade. The antiviral activity of the compound is thought to be due to its ability to inhibit viral replication by targeting viral enzymes.
Biochemical and Physiological Effects
This compound has been found to exhibit several biochemical and physiological effects. It has been reported to induce DNA damage, inhibit cell proliferation, and induce apoptosis in cancer cells. The compound has also been found to inhibit the replication of HIV and hepatitis C virus by targeting viral enzymes. In addition, it has been reported to exhibit antibacterial activity against several strains of bacteria.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-benzyl-N-[4-(pyrimidin-2-ylamino)phenyl]-1,3-thiazole-4-carboxamide in lab experiments is its potential as a lead compound for the development of new drugs. The compound has been found to exhibit promising anticancer, antiviral, and antibacterial activities, which makes it a potential candidate for drug discovery. However, one of the limitations of using the compound is its low solubility in water, which can make it difficult to work with in lab experiments.
Future Directions
There are several future directions for the research on 2-benzyl-N-[4-(pyrimidin-2-ylamino)phenyl]-1,3-thiazole-4-carboxamide. One of the directions is the development of new derivatives of the compound with improved solubility and potency. Another direction is the investigation of the mechanism of action of the compound in more detail to understand its effects on cancer cells and viruses. Additionally, the compound can be tested for its potential applications in other fields, such as agriculture and environmental science.
Conclusion
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry, drug discovery, and biological research. The compound has been found to exhibit promising anticancer, antiviral, and antibacterial activities. However, its low solubility in water can make it difficult to work with in lab experiments. Future research can focus on the development of new derivatives of the compound with improved solubility and potency, as well as investigating its mechanism of action in more detail.
Synthesis Methods
The synthesis of 2-benzyl-N-[4-(pyrimidin-2-ylamino)phenyl]-1,3-thiazole-4-carboxamide involves the reaction of 2-aminothiazole with 4-(pyrimidin-2-ylamino)benzaldehyde in the presence of benzyl bromide and potassium carbonate. The reaction is carried out in dimethylformamide (DMF) at 100°C for 24 hours. The resulting product is then purified by column chromatography to obtain the final compound.
Scientific Research Applications
2-benzyl-N-[4-(pyrimidin-2-ylamino)phenyl]-1,3-thiazole-4-carboxamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been reported to exhibit promising anticancer, antiviral, and antibacterial activities. Several studies have shown that the compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the replication of HIV and hepatitis C virus.
properties
IUPAC Name |
2-benzyl-N-[4-(pyrimidin-2-ylamino)phenyl]-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N5OS/c27-20(18-14-28-19(26-18)13-15-5-2-1-3-6-15)24-16-7-9-17(10-8-16)25-21-22-11-4-12-23-21/h1-12,14H,13H2,(H,24,27)(H,22,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANXJJNMFZRWGIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC2=NC(=CS2)C(=O)NC3=CC=C(C=C3)NC4=NC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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